Cas no 2680760-22-7 (tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate
• CAS No: 2680760-22-7
• MF: C₂₀H₂₇NO₅
• MW: 361.432086229324
• CID: 5625990
• PubChem ID: 165937350
• Update Time: 2025-06-11

tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(furan-2-yl)-3-hydroxypropyl]-N-[(4-methoxyphenyl)methyl]carbamate
• EN300-28299933
• 2680760-22-7
• tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate

• Inchi： 1S/C20H27NO5/c1-20(2,3)26-19(23)21(14-15-7-9-16(24-4)10-8-15)17(11-12-22)18-6-5-13-25-18/h5-10,13,17,22H,11-12,14H2,1-4H3
• InChI Key： LQCMLQIPNYBFLN-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC(=CC=1)OC)C(C1=CC=CO1)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 361.18892296g/mol
• Monoisotopic Mass: 361.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate

Introduction to Tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate (CAS No. 2680760-22-7)

Tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2680760-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl substituent, the furan-2-yl moiety, the 3-hydroxypropyl side chain, and the 4-methoxyphenyl group, contribute to its unique chemical properties and biological interactions.

The tert-butyl group, a well-known branched alkyl group, enhances the lipophilicity of the molecule, making it more soluble in organic solvents and facilitating its absorption across biological membranes. This characteristic is particularly advantageous in drug design, as it can improve pharmacokinetic profiles. The furan-2-yl ring, on the other hand, is a heterocyclic aromatic structure that has been extensively studied for its role in various biological processes. Furan derivatives are known to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and antioxidant effects.

The presence of the 3-hydroxypropyl side chain introduces a polar hydroxyl group into the molecule, which can influence its solubility and interactions with biological targets. This hydroxyl group may also participate in hydrogen bonding, a critical factor in molecular recognition processes within biological systems. Additionally, the 4-methoxyphenyl group adds another layer of complexity to the molecule's structure. Methoxyphenyl derivatives are frequently encountered in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have suggested that the tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate may interact with enzymes and receptors involved in inflammatory pathways. The combination of its structural features makes it a promising candidate for further investigation in drug discovery.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes associated with inflammation. Specifically, it has shown potential in reducing the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of pain and inflammation. The furan-2-yl moiety has been identified as a critical component in mediating these interactions, highlighting its importance in the compound's pharmacological effects.

Furthermore, the 4-methoxyphenyl group has been found to enhance binding affinity to specific protein targets. This interaction is thought to contribute to the compound's ability to modulate signaling pathways involved in cellular responses to stress and injury. The hydrophobic nature of this group helps stabilize the compound's binding to hydrophobic pockets within proteins.

The 3-hydroxypropyl side chain also plays a significant role in determining the compound's overall bioactivity. This group can engage in hydrogen bonding with polar residues on protein surfaces, thereby influencing binding kinetics and thermodynamics. Such interactions are crucial for achieving high selectivity and efficacy in drug design.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutic strategies for chronic inflammatory diseases. Chronic inflammation is implicated in various pathological conditions, including arthritis, cardiovascular diseases, and even certain types of cancer. By targeting key inflammatory pathways, compounds like tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxyphenyl)methylcarbamate hold promise for alleviating symptoms and slowing disease progression.

Recent clinical trials have begun to explore the efficacy of carbamate-based compounds in treating inflammatory disorders. While results are still preliminary, early findings suggest that these compounds can significantly reduce inflammation without causing significant side effects. This aligns well with the growing demand for safer and more effective anti-inflammatory therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of meticulous planning in drug development.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and tested for their therapeutic potential. The flexibility offered by its structural framework allows for modifications that can fine-tune its biological activity without compromising its overall efficacy.

In conclusion,tert-butyl N-1-(furan-2-yl)-3-hydroxypropyl-N-(4-methoxypheny lmethylcarbamate (CAS No. 2680760-22-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for investigating inflammatory pathways and developing new treatments for chronic diseases. With ongoing research efforts focused on optimizing its synthesis and exploring new applications, this compound is poised to make substantial contributions to medicine in the coming years.